3-(4-ethylphenyl)-2-[(2-phenylethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C26H26N2OS2
• Molecular Weight: 446.6 g/mol
• IUPAC Name: 3-(4-ethylphenyl)-2-(2-phenylethylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C26H26N2OS2/c1-2-18-12-14-20(15-13-18)28-25(29)23-21-10-6-7-11-22(21)31-24(23)27-26(28)30-17-16-19-8-4-3-5-9-19/h3-5,8-9,12-15H,2,6-7,10-11,16-17H2,1H3
• InChI Key: ZXWNLUWUIJGGIR-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCCC4=CC=CC=C4)SC5=C3CCCC5

Description

3-(4-ethylphenyl)-2-[(2-phenylethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a compound that has been extensively studied for its potential in various scientific research applications. This compound is a member of the benzothieno[2,3-d]pyrimidine family, which has been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 3-(4-ethylphenyl)-2-[(2-phenylethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, which may contribute to its biological activity.
Biochemical and Physiological Effects:
3-(4-ethylphenyl)-2-[(2-phenylethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and have neuroprotective effects. Additionally, it has been shown to have vasodilatory effects, which may contribute to its potential in treating cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-ethylphenyl)-2-[(2-phenylethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential to exhibit a range of biological activities. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to design experiments to fully elucidate its effects.

Future Directions

There are several future directions for research on 3-(4-ethylphenyl)-2-[(2-phenylethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its potential in cancer treatment, as it has shown promising results in inhibiting the growth of cancer cells. Another direction is to investigate its potential in treating neurological disorders, as it has shown neuroprotective effects. Additionally, further research could be done to fully understand its mechanism of action, which could lead to the development of more effective treatments for a range of diseases.

Synthesis Methods

The synthesis of 3-(4-ethylphenyl)-2-[(2-phenylethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves a multi-step process. The first step involves the reaction of 4-ethylphenylhydrazine with 2-bromoacetophenone to form the intermediate 4-ethylphenylhydrazine-2-carboxylic acid ethyl ester. This intermediate is then reacted with 2-phenylethanethiol and 2-aminothiophenol to form the final product.

Scientific Research Applications

3-(4-ethylphenyl)-2-[(2-phenylethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been shown to exhibit a range of biological activities. It has been studied for its potential in cancer treatment, as it has been shown to inhibit the growth of cancer cells. It has also been studied for its potential in treating neurological disorders, as it has been shown to have neuroprotective effects. Additionally, it has been studied for its potential in treating cardiovascular diseases, as it has been shown to have vasodilatory effects.